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Compound of Interest

Compound Name: C.I. Direct Blue 80

Cat. No.: B082002 Get Quote

An In-depth Technical Guide to C.I. Direct Blue
80
For Researchers, Scientists, and Drug Development Professionals

CAS Registry Number: 12222-00-3

This technical guide provides a comprehensive overview of C.I. Direct Blue 80, a diazo dye

with applications in various industrial processes. While primarily used in the textile and paper

industries, this document explores its chemical and physical properties, safety and handling

protocols, and potential, though not established, applications in a research setting. The

information is intended to provide a foundational understanding for researchers and

professionals who may encounter this compound.

Core Properties and Data
C.I. Direct Blue 80 is a water-soluble dye known for its deep purple to blue coloration.[1] Its

chemical structure as a double azo, metal complex dye contributes to its affinity for cellulosic

materials.[2] Key quantitative and qualitative data are summarized in the table below for easy

reference.
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Property Value References

Identifier

C.I. Name Direct Blue 80 [2]

C.I. Number 24315 [2]

CAS Registry Number 12222-00-3 [2]

Synonyms

Direct Fast Blue 2R, Direct

Blue 2RL, Direct Fast Blue

2RLL

Chemical Properties

Molecular Formula
C₃₄H₂₂N₄Na₄O₁₆S₄ or

C₃₂H₁₄Cu₂N₄Na₄O₁₆S₄

Molecular Weight 962.78 g/mol or 1057.78 g/mol

Chemical Class Double Azo, Metal Complex

Physical Properties

Appearance Deep purple powder

Solubility Soluble in water

Water Solubility 26.12 g/L at 20°C

Density 1.729 g/cm³ at 20°C

Safety and Toxicology

Primary Hazards

May cause eye, skin, and

respiratory tract irritation.

Harmful if swallowed.

Carcinogenicity
Not listed by ACGIH, IARC,

NIOSH, NTP, or OSHA.

Mutagenicity
Mutagenicity data has been

reported.
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Safety and Handling
Proper handling of C.I. Direct Blue 80 is essential to minimize risks in a laboratory setting. The

following precautions are recommended based on available safety data sheets.

Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood

to minimize dust generation and accumulation.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate chemical safety goggles.

Hand Protection: Wear suitable chemical-resistant gloves.

Respiratory Protection: If ventilation is inadequate or dust is generated, use an approved

respirator.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Skin Contact: Flush skin with plenty of soap and water.

Ingestion: If the individual is conscious, give 2-4 cupfuls of milk or water. Do not induce

vomiting.

Inhalation: Remove from exposure to fresh air immediately. In all cases of exposure, seek

immediate medical attention.

Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers, away from

strong oxidizing and reducing agents.

Experimental Protocols: Investigational Use in
Biological Staining
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While C.I. Direct Blue 80 is not an established biological stain, its properties as a direct dye

suggest potential for such applications, similar to other direct dyes like Congo Red or Sirius

Red which are used to stain amyloid and collagen, respectively. The following is a hypothetical

protocol, adapted from established methods for other direct dyes. This protocol is for

investigational purposes only and would require significant optimization and validation.

Objective: To investigate the potential of C.I. Direct Blue 80 for staining protein aggregates

(e.g., collagen or amyloid) in paraffin-embedded tissue sections.

Principle: Direct dyes are anionic and have a high affinity for linear, ordered protein structures.

Their elongated molecules are thought to align with the long axis of fibrils like collagen and

amyloid, leading to selective staining.

Materials and Reagents:

C.I. Direct Blue 80 (CAS 12222-00-3)

Paraffin-embedded tissue sections (positive controls for collagen and/or amyloid are

recommended)

Xylene

Ethanol (100%, 95%, 70%)

Distilled or deionized water

Staining Solution: 0.1% (w/v) C.I. Direct Blue 80 in a suitable buffer (e.g., saturated picric

acid for collagen, or an alkaline solution for amyloid).

Nuclear counterstain (e.g., Mayer's hematoxylin)

Mounting medium

Procedure:

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.
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Transfer slides through two changes of 100% ethanol for 3 minutes each.

Transfer slides through two changes of 95% ethanol for 3 minutes each.

Rinse in 70% ethanol for 2 minutes.

Rinse in running tap water.

Staining:

Immerse slides in the prepared 0.1% C.I. Direct Blue 80 staining solution for 30-60

minutes. (Note: Incubation time and temperature may require optimization).

Rinsing and Differentiation:

Briefly rinse the slides in the buffer used for the staining solution to remove excess dye.

Wash in running tap water for 5 minutes.

Counterstaining:

Immerse slides in Mayer's hematoxylin for 3-5 minutes to stain cell nuclei.

"Blue" the sections by washing in running tap water for 5-10 minutes.

Dehydration and Mounting:

Dehydrate the sections through a graded series of ethanol (e.g., 70%, 95%, 100%).

Clear the sections in two changes of xylene for 3 minutes each.

Apply a coverslip using a resinous mounting medium.

Expected (Hypothetical) Results:

Target Structures (e.g., Collagen/Amyloid): Blue

Nuclei: Purple to dark blue
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Background: Lighter blue or colorless

Visualizations
The following diagrams illustrate the chemical structure of C.I. Direct Blue 80 and a logical

workflow for its potential use as an investigational biological stain.

Chemical Structure of C.I. Direct Blue 80

Click to download full resolution via product page

Caption: Chemical Structure of C.I. Direct Blue 80.
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Prepare 0.1% C.I. Direct Blue 80
Staining Solution

Stain with C.I. Direct Blue 80
(30-60 min)

Deparaffinize and Rehydrate
Tissue Sections

Rinse and Differentiate

Counterstain Nuclei
(e.g., Hematoxylin)

Dehydrate and Clear
in Ethanol and Xylene

Mount Coverslip

Microscopic Analysis
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Caption: Investigational Workflow for Biological Staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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